(R)-3-Amino-1-n-boc-pyrrolidinecitrate

• IUPAC Name: tert-butyl (3S)-3-aminopyrrolidine-1-carboxylate;2-hydroxypropane-1,2,3-tricarboxylic acid
• InChI: InChI=1S/C9H18N2O2.C6H8O7/c1-9(2,3)13-8(12)11-5-4-7(10)6-11;7-3(8)1-6(13,5(11)12)2-4(9)10/h7H,4-6,10H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/t7-;/m0./s1
• InChI Key: CFUMDLIQNLTSLJ-FJXQXJEOSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)N.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@@H](C1)N.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
• Molecular Formula: C15H26N2O9
• Molecular Weight: 378.37 g/mol

Description

(R)-3-Amino-1-n-boc-pyrrolidinecitrate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a chiral compound that belongs to the pyrrolidine family and is used as a building block for the synthesis of various molecules. In

Mechanism of Action

The mechanism of action of (R)-3-Amino-1-n-boc-pyrrolidinecitrate is not well understood. However, it is believed to act as a nucleophile in various chemical reactions. It is also known to form hydrogen bonds with other molecules, which can influence the stereochemistry of the resulting products.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of (R)-3-Amino-1-n-boc-pyrrolidinecitrate. However, it is known to be a relatively stable compound that does not undergo significant degradation under normal laboratory conditions.

Advantages and Limitations for Lab Experiments

The advantages of using (R)-3-Amino-1-n-boc-pyrrolidinecitrate in laboratory experiments include its high purity, stability, and ease of handling. It is also a relatively cheap and readily available compound. However, its limitations include the lack of information on its toxicity and potential side effects.

Future Directions

There are several future directions for the research and development of (R)-3-Amino-1-n-boc-pyrrolidinecitrate. These include the exploration of its potential applications in the field of asymmetric synthesis, the development of new synthetic routes, and the investigation of its biological activity. Additionally, further studies are needed to determine its toxicity and potential side effects, which can help in the safe handling and use of this compound in laboratory experiments.
Conclusion:
In conclusion, (R)-3-Amino-1-n-boc-pyrrolidinecitrate is a chiral compound that has found applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in detail in this paper. While there is still much to be learned about this compound, its potential for use in various fields of research makes it an exciting area of study for scientists.

Synthesis Methods

The synthesis of (R)-3-Amino-1-n-boc-pyrrolidinecitrate involves the reaction of (R)-3-Amino-1-n-boc-pyrrolidine with citric acid. The reaction is carried out in the presence of a coupling reagent and a base. The resulting compound is a white crystalline solid that is soluble in water and organic solvents.

Scientific Research Applications

(R)-3-Amino-1-n-boc-pyrrolidinecitrate has found applications in various fields of scientific research. It is widely used as a building block for the synthesis of various molecules, including pharmaceuticals, agrochemicals, and materials science. It is also used as a chiral auxiliary in asymmetric synthesis, which is a crucial tool for the synthesis of chiral compounds.